Cas no 72597-34-3 ((1R)-(-)-10-Camphorsulfonamide)

• Product Name: (1R)-(-)-10-Camphorsulfonamide
• CAS No: 72597-34-3
• MF: C₁₀H₁₇NO₃S
• MW: 231.311881780624
• MDL: MFCD28041244
• CID: 90573
• PubChem ID: 24863395
• Update Time: 2025-09-28

(1R)-(-)-10-Camphorsulfonamide Chemical and Physical Properties

Names and Identifiers

• (1R)-10-camphorsulfonamide
• (1R)-(-)-10-Camphorsulfonamide
• (+/-)-10-Camphorsulfonamide
• (1R)-1-(4-trifluoromethylphenyl)-1-propanol
• (1R)-7,7-dimethyl-2-oxo-bicyclo[2.2.1]heptane-1-methanesulfonamide
• (R)-(+)-1-(4'-trifluoromethylphe
• (R)-1-(4-(trifluoromethyl)phenyl)propan-1-ol
• (R)-1-(4-trifluoromethylphenyl)-1-propanol
• (R)-1-(4-trifluoromethyl-phenyl)-propan-1-ol
• (R)-1-[4-(trifluoromethyl)phenyl]propan-1-ol
• 4-[(1S)-(-)-1-Hydroxyprop-1-yl]benzotrifluoride
• camphor sulfonamide
• 72597-34-3
• [(1S,4R)-7,7-dimethyl-3-oxo-4-bicyclo[2.2.1]heptanyl]methanesulfonamide
• A837573
• J-520203
• d-10-Camphorsulfonamide
• 1-(7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide
• ((1R)-7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide
• ((1R,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide
• Bicyclo[2.2.1]heptane-1-methanesulfonamide,7,7-dimethyl-2-oxo-,(1R,4S)-
• [(1S,4R)-7,7-dimethyl-3-oxidanylidene-4-bicyclo[2.2.1]heptanyl]methanesulfonamide
• (1R)-10-Camphorsulfonamide, 97%
• DTXSID90993457
• [(1R,4S)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonamide
• SCHEMBL2387335
• AKOS015893909
• (1R,4S)-7,7-Dimethyl-2-oxo-bicyclo[2.2.1]heptane-1-methanesulfonamide; d-10-Camphorsulfonamide; (1R)-10-Camphorsulfonamide;

• MDL： MFCD28041244
• Inchi： 1S/C10H17NO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3,(H2,11,13,14)/t7-,10-/m0/s1
• InChI Key： SBLUNABTQYDFJM-XVKPBYJWSA-N
• SMILES： S(C[C@]12C(C[C@H](CC1)C2(C)C)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 231.093
• Monoisotopic Mass: 231.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.2

Experimental Properties

• Color/Form: Powder.
• Density: 1.28
• Melting Point: 133-135 °C (lit.)
• Boiling Point: 380.4°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.541
• Solubility: Dichloromethane
• PSA: 85.61000
• LogP: 2.45140
• Optical Activity: [α]20/D −22°, c = 1 in methanol
• Solubility: Not determined

(1R)-(-)-10-Camphorsulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids